Cas no 1021023-79-9 (5-(benzyloxy)-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-4H-pyran-4-one)

• Product Name: 5-(benzyloxy)-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-4H-pyran-4-one
• CAS No: 1021023-79-9
• MF: C₂₃H₂₁FN₂O₄
• MW: 408.422249555588
• CID: 6265535
• PubChem ID: 42226895
• Update Time: 2025-06-08

5-(benzyloxy)-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-4H-pyran-4-one
• VU0640529-1
• 2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-5-phenylmethoxypyran-4-one
• F5286-0014
• 5-(benzyloxy)-2-(4-(2-fluorophenyl)piperazine-1-carbonyl)-4H-pyran-4-one
• 1021023-79-9
• AKOS024505118

• Inchi： 1S/C23H21FN2O4/c24-18-8-4-5-9-19(18)25-10-12-26(13-11-25)23(28)21-14-20(27)22(16-30-21)29-15-17-6-2-1-3-7-17/h1-9,14,16H,10-13,15H2
• InChI Key： YSVIRKMVTKVSDJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1CCN(C(C2=CC(C(=CO2)OCC2C=CC=CC=2)=O)=O)CC1

Computed Properties

• Exact Mass: 408.14853532g/mol
• Monoisotopic Mass: 408.14853532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-(benzyloxy)-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-4H-pyran-4-one

Comprehensive Overview of 5-(benzyloxy)-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-4H-pyran-4-one (CAS No. 1021023-79-9)

The compound 5-(benzyloxy)-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-4H-pyran-4-one, identified by its CAS No. 1021023-79-9, is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a pyran-4-one core, benzyloxy substituent, and fluorophenyl-piperazine moiety makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly focusing on its potential as a scaffold for designing novel therapeutics, especially in the context of central nervous system (CNS) disorders and receptor modulation.

One of the most intriguing aspects of 5-(benzyloxy)-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-4H-pyran-4-one is its structural resemblance to known bioactive molecules. The presence of the 2-fluorophenylpiperazine group is particularly noteworthy, as this motif is frequently found in compounds targeting serotonin and dopamine receptors. This has led to speculation about its potential role in addressing conditions like anxiety, depression, and cognitive impairments—topics that are currently trending in both academic circles and public health discussions. The benzyloxy group further enhances its lipophilicity, which could improve blood-brain barrier penetration, a critical factor for CNS-active drugs.

In recent years, the scientific community has shown a growing interest in piperazine derivatives, with many studies highlighting their versatility in medicinal chemistry. The incorporation of a fluorine atom in the phenyl ring of 5-(benzyloxy)-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-4H-pyran-4-one is a strategic modification, as fluorine is known to enhance metabolic stability and binding affinity. This aligns with the broader trend of fluorinated pharmaceuticals, which account for a significant portion of newly approved drugs. Such innovations are often discussed in forums and publications focused on drug design optimization and ADME properties (absorption, distribution, metabolism, and excretion).

The pyran-4-one core of this compound also deserves special attention. This heterocyclic framework is prevalent in natural products and synthetic analogs with diverse biological activities, including anti-inflammatory and antioxidant effects. Given the rising public interest in natural product-inspired drug discovery, 5-(benzyloxy)-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-4H-pyran-4-one could serve as a valuable template for developing new therapies. Its potential applications in neuroprotection and oxidative stress mitigation are areas ripe for exploration, especially as aging-related diseases become a global health priority.

From a synthetic chemistry perspective, the preparation of 5-(benzyloxy)-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-4H-pyran-4-one involves multi-step reactions that highlight the importance of protecting group strategies and carbonylative coupling. These techniques are frequently searched by chemists looking for advanced methodologies in heterocyclic synthesis. The compound’s structural complexity also makes it an excellent case study for NMR spectroscopy and mass spectrometry analysis, topics that are perennially popular in analytical chemistry courses and research.

In conclusion, 5-(benzyloxy)-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-4H-pyran-4-one (CAS No. 1021023-79-9) represents a fascinating intersection of medicinal chemistry, drug design, and biochemical research. Its unique structural features and potential therapeutic applications make it a compound worth watching in the coming years. As the scientific community continues to explore its properties, this molecule may well emerge as a key player in the development of next-generation pharmaceuticals, particularly in areas addressing CNS health and molecular targeting.